Oligonucleotides

Oligonucleotides are short, synthetic polymers composed of nucleotide monomers, typically DNA or RNA. These molecules play a crucial role in molecular biology and biotechnology due to their ability to bind specifically with complementary sequences. They find extensive applications in gene therapy, diagnostics, and drug development. In gene therapy, oligonucleotides can be used as antisense agents to inhibit the expression of specific genes by binding to messenger RNA (mRNA) and preventing its translation into proteins. In diagnostics, they serve as probes for detecting genetic mutations or viral infections through hybridization techniques such as Southern blots and real-time PCR. Oligonucleotide synthesis involves the careful selection of purine and pyrimidine bases linked by phosphodiester bonds. Various modifications can be made to enhance their stability, cellular uptake, and specificity, including incorporation of locked nucleic acids (LNAs), methylations, or fluorophores for enhanced detection. Overall, oligonucleotides represent powerful tools in modern biotechnology and offer promising avenues for medical research and treatment development.
Oligonucleotides
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